[(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride

• CAS RN: 2680528-61-2
• Molecular Formula: C7H18Cl2N2O
• Molecular Weight: 217.1

Description

[(3-Methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride (MADM) is a synthetic, chiral amine compound that has been used in the laboratory for a variety of applications. MADM is a white crystalline powder that is soluble in water and has a melting point of approximately 200°C. MADM has been used in a variety of scientific research applications, including studies of its mechanism of action, biochemical and physiological effects, and advantages and limitations for lab experiments.

Scientific Research Applications

[(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride has been used in a variety of scientific research applications. It has been used as an inhibitor of the enzyme acetylcholinesterase, which is involved in the regulation of neurotransmission. This compound has also been used as an inhibitor of the enzyme monoamine oxidase, which is involved in the metabolism of neurotransmitters. This compound has also been used as an inhibitor of the enzyme cyclooxygenase, which is involved in the production of inflammatory mediators. This compound has also been used as an inhibitor of the enzyme phospholipase A2, which is involved in the breakdown of phospholipids.

Mechanism of Action

The exact mechanism of action of [(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride is not fully understood. However, it is believed that this compound binds to the active sites of the enzymes it targets, preventing them from catalyzing their respective reactions. Additionally, this compound is thought to bind to the cell membrane, preventing the enzymes from entering the cell. This is believed to be the primary mechanism of action of this compound.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the enzyme acetylcholinesterase, resulting in increased levels of acetylcholine in the brain. This can lead to increased alertness and improved cognitive function. This compound has also been shown to inhibit the enzyme monoamine oxidase, resulting in increased levels of serotonin and dopamine in the brain. This can lead to improved mood and increased motivation. This compound has also been shown to inhibit the enzyme cyclooxygenase, resulting in reduced inflammation and pain.

Advantages and Limitations for Lab Experiments

[(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride has a number of advantages and limitations for use in laboratory experiments. One advantage of this compound is that it is relatively stable and can be stored for long periods of time without degradation. Additionally, this compound is soluble in water, making it easy to use in a variety of laboratory experiments. One limitation of this compound is that it is not very soluble in organic solvents, making it difficult to use in certain types of experiments. Additionally, this compound is not very soluble in lipids, making it difficult to use in certain types of experiments.

Future Directions

There are a number of potential future directions for further research on [(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride. One potential direction is to further investigate the mechanism of action of this compound and its effects on various enzymes. Additionally, further research could be done on the biochemical and physiological effects of this compound and how it can be used to treat various diseases and conditions. Additionally, further research could be done on the advantages and limitations of this compound for use in laboratory experiments and how it can be used to improve the accuracy and efficiency of experiments. Finally, further research could be done on potential new uses for this compound, such as in drug delivery systems and medical devices.

Synthesis Methods

[(3-methoxyazetidin-3-yl)methyl]dimethylamine dihydrochloride can be synthesized from a variety of starting materials. The most commonly used method is the reaction of dimethylamine and 3-methoxyazetidin-3-ylmethyl chloride. This reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, at a temperature of around 0°C. The reaction is typically complete within one hour and yields this compound in high yields. Other methods of synthesis are also available, including the reaction of dimethylamine and 3-methoxyazetidin-3-ylmethyl bromide, as well as the reaction of dimethylamine and 3-methoxyazetidin-3-ylmethyl iodide.